Cas no 2247104-30-7 (3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride)

• Product Name: 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride
• CAS No: 2247104-30-7
• MF: C₁₀H₁₃ClO₅S
• MW: 280.725221395493
• CID: 6150284
• PubChem ID: 165885834
• Update Time: 2025-06-08

3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride
• 2247104-30-7
• EN300-6493288
• 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO5S/c1-3-15-8-5-4-6-9(17(11,12)13)10(8)16-7-14-2/h4-6H,3,7H2,1-2H3
• InChI Key： IUWWTJLXUWIXBW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C=1OCOC)OCC)(=O)=O

Computed Properties

• Exact Mass: 280.0172224g/mol
• Monoisotopic Mass: 280.0172224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride

Research Brief on 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS: 2247104-30-7)

3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride (CAS: 2247104-30-7) is a specialized sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have explored its utility in medicinal chemistry, focusing on its reactivity and potential applications in drug discovery.

The compound's unique structural features, including the ethoxy and methoxymethoxy substituents, contribute to its reactivity as a sulfonylation agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in synthesizing novel sulfonamide inhibitors targeting carbonic anhydrase isoforms, showing promising selectivity profiles. The research highlighted how the steric and electronic properties of 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride influence the biological activity of resulting compounds.

In synthetic methodology development, recent work has focused on optimizing the preparation of this sulfonyl chloride derivative. A 2024 publication in Organic Process Research & Development reported an improved synthetic route with higher yields (85-90%) and better purity profiles compared to traditional methods. The new protocol emphasizes greener chemistry principles, reducing hazardous byproducts while maintaining the compound's high reactivity for subsequent transformations.

From a pharmacological perspective, derivatives synthesized using 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride have shown potential in addressing antimicrobial resistance. A multinational research collaboration published in Bioorganic & Medicinal Chemistry Letters (2024) identified several lead compounds with potent activity against drug-resistant bacterial strains, with MIC values in the low micromolar range. These findings suggest the compound's significance in developing new anti-infective agents.

Ongoing research is investigating the compound's application in PROTAC (Proteolysis Targeting Chimera) technology, where its sulfonyl chloride functionality serves as an effective linker for protein degraders. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful conjugation with E3 ligase ligands, opening new avenues for targeted protein degradation therapies.

Quality control and analytical characterization of 3-Ethoxy-2-(methoxymethoxy)benzene-1-sulfonyl chloride have also seen advancements. Recent developments in HPLC-MS methods allow for more precise quantification of the compound and its potential impurities, as detailed in a 2023 Analytical Chemistry publication. These methodological improvements support its reliable use in pharmaceutical manufacturing processes.

Looking forward, researchers anticipate expanded applications of this sulfonyl chloride derivative in fragment-based drug discovery and covalent inhibitor development. Its balanced reactivity profile makes it particularly valuable for creating diverse chemical libraries for high-throughput screening against emerging therapeutic targets.